3-(5-Bromo-2-fluorophenyl)-5-(chloromethyl)-4,5-dihydroisoxazole

• Molecular Formula: C10H8BrClFNO
• Molecular Weight: 292.53 g/mol
• IUPAC Name: 3-(5-bromo-2-fluorophenyl)-5-(chloromethyl)-4,5-dihydro-1,2-oxazole
• InChI: InChI=1S/C10H8BrClFNO/c11-6-1-2-9(13)8(3-6)10-4-7(5-12)15-14-10/h1-3,7H,4-5H2
• InChI Key: ASVMBSZNUIORQZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(ON=C1C2=C(C=CC(=C2)Br)F)CCl

Description

3-(5-Bromo-2-fluorophenyl)-5-(chloromethyl)-4,5-dihydroisoxazole is a useful research compound. Its molecular formula is C10H8BrClFNO and its molecular weight is 292.53 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

TEA (0.551 ml, 3.96 mmol, Aldrich) was added drop wise to a stirred solution of (Z)-5-bromo-2-fluoro-N-hydroxybenzimidoyl chloride (1c, 1 g, 3.96 mmol) at 0° C., followed by a solution of allyl chloride (0.968 ml, 11.88 mmol, Aldrich) in Et2O (20 mL). The reaction mixture was allowed to stir at RT for 4 hs. 2 M HCl (10 mL) was added, followed by water and EtOAc. The organic phase was separated and dried over MgSO4. The solvent was removed under reduced pressure. The crude material was absorbed onto a plug of silica gel and purified by chromatography eluting with a gradient of 3% to 35% EtOAc in hexane, to provide the title compound as colorless oil (0.604 g, 2.065 mmol, 52.1% yield). MS m/z=293.9 [M+H]+. Calculated for C10H8BrClFNO 292.53.